N,N-Bis(3,4-dimethylphenyl)naphthalen-1-amine

• CAS No.: 161114-56-3
• Molecular Formula: C26H25N
• Molecular Weight: 351.5 g/mol
• IUPAC Name: N,N-bis(3,4-dimethylphenyl)naphthalen-1-amine
• InChI: InChI=1S/C26H25N/c1-18-12-14-23(16-20(18)3)27(24-15-13-19(2)21(4)17-24)26-11-7-9-22-8-5-6-10-25(22)26/h5-17H,1-4H3
• InChI Key: IHXFFBCWVXTQAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(C2=CC(=C(C=C2)C)C)C3=CC=CC4=CC=CC=C43)C

Description

N,N-Bis(3,4-dimethylphenyl)naphthalen-1-amine is a useful research compound. Its molecular formula is C26H25N and its molecular weight is 351.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 100-ml three-neck flask were placed 7.2 g of 3,3',4,4'-tetramethyldiphenylamine synthesized in Example 3 (1), 12.2 g of 1-iodonaphthalene, 5 g of anhydrous potassium carbonate, 0.5 g of copper sulfate pentahydrate and 10 ml of n-tridecane, and after carrying out the reaction for 25 hours at 200° C. under a nitrogen gas atmosphere, the reaction mixture was cooled to room temperature. The reaction mixture was subjected to a column purification (solvent: n-hexane) with activated alumina and the solvent was distilled under reduced pressure. The residue was recrystallized from ethanol to provide 4.2 g of N,N-bis(3,4-dimethylphenyl)naphthalene-1-amine. (Melting point 125° to 127° C., light yellow crystals, IR spectrum shown in FIG. 5.)